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Compound of Interest

Compound Name: 2-Bromo-4-methoxybenzaldehyde

Cat. No.: B1338418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 2-
Bromo-4-methoxybenzaldehyde (CAS No: 43192-31-0), a versatile intermediate compound
used in organic synthesis, particularly within the pharmaceutical and agrochemical sectors.[1]
[2][3] This document outlines its key physical properties and provides standardized
methodologies for their experimental determination.

Physicochemical Data

2-Bromo-4-methoxybenzaldehyde is a solid, white crystalline compound at standard
conditions.[1][4] Its core chemical structure consists of a methoxy-substituted benzene ring with
both an aldehyde and a bromine substituent, which provides multiple avenues for chemical
transformation in synthetic chemistry.[1] The key physical properties are summarized below.

Table 1: Physical and Chemical Properties of 2-Bromo-4-methoxybenzaldehyde
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Property Value Source(s)
CAS Number 43192-31-0 [2][41[5][6]
Molecular Formula CsH7BrO:z [4105161[7]
Molecular Weight 215.04 g/mol [7]
Physical Form Solid [4]

Melting Point 75-77 °C / 80-82 °C (lit.)

Boiling Point 283.9 °C at 760 mmHg [5]

Experimental Protocols

The following sections describe standard laboratory protocols for the determination of the
melting and boiling points of organic compounds like 2-Bromo-4-methoxybenzaldehyde.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. This protocol is
the most common method for determining the melting point of a powdered solid.

Apparatus:

Melting point apparatus (e.g., Thiele tube with heated oil bath or a digital melting point
device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle
Procedure:

o Sample Preparation: Ensure the 2-Bromo-4-methoxybenzaldehyde sample is completely
dry and finely powdered. A small amount of the sample is crushed into a fine powder using a
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mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powder, forcing a
small amount of the sample into the tube. The tube is then inverted and tapped gently on a
hard surface to pack the sample tightly into the sealed end. The sample height should be
approximately 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed into the heating block or attached to
the thermometer in a Thiele tube. The thermometer bulb and the sample should be at the
same level.

Heating: The apparatus is heated gradually. The heating rate should be rapid initially until the
temperature is about 15-20 °C below the expected melting point. The rate of heating is then
slowed to 1-2 °C per minute to ensure thermal equilibrium between the sample,
thermometer, and heating medium.

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
has completely melted into a clear liquid is recorded as the end of the melting range. This
provides the melting point range (e.g., 75-77 °C).

Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

Distillation flask

Condenser

Thermometer (calibrated)

Heating mantle or oil bath

Boiling chips
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Procedure:

o Apparatus Assembly: A small quantity (a few milliliters) of the liquid sample (if 2-Bromo-4-
methoxybenzaldehyde were in liquid form) is placed in the distillation flask along with a few
boiling chips to ensure smooth boiling.

o Thermometer Placement: The thermometer is inserted through a stopper into the neck of the
distillation flask. The top of the thermometer bulb should be positioned just below the side
arm leading to the condenser to accurately measure the temperature of the vapor that is
distilling.

o Heating: The flask is heated gently. As the liquid boils, the vapor rises, surrounds the
thermometer bulb, and passes into the condenser.

o Observation and Recording: The temperature is recorded when it becomes constant. This
stable temperature, observed while the vapor is condensing and dripping from the
condenser, is the boiling point of the liquid at the given atmospheric pressure.

e Pressure Correction: Since the boiling point is pressure-dependent, the recorded
atmospheric pressure should be noted. If the measurement is not performed at standard
pressure (760 mmHg), a nomograph or the Clausius-Clapeyron equation can be used to
correct the boiling point to the standard pressure value.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of a compound's
melting point using the capillary method.
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Sample Preparation:
Grind sample to a fine powder.

Capillary Loading:
Pack 2-3 mm of sample
into a sealed capillary tube.

Apparatus Setup:
Place capillary in melting
point apparatus.

Observation:
Watch for phase transition
from solid to liquid.

Record Data:
Note temperature at first liquid drop
and when fully melted.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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